Cas no 1016690-26-8 (5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
• CAS No: 1016690-26-8
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 4566903
• Update Time: 2025-06-25

5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-5-amine, 3-(3-methyl-2-thienyl)-

• Inchi： 1S/C7H8N4S/c1-4-2-3-12-5(4)6-9-7(8)11-10-6/h2-3H,1H3,(H3,8,9,10,11)
• InChI Key： WSHJPDAKYRINDX-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2SC=CC=2C)=N1

Computed Properties

• Exact Mass: 180.046967g/mol
• Monoisotopic Mass: 180.046967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.23g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 189-191 °C
• Boiling Point: 442.4±47.0 °C at 760 mmHg
• Flash Point: 125.8±10.2 °C

5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine

Professional Introduction to 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine (CAS No. 1016690-26-8)

5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1016690-26-8, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a methylthiophene moiety in its structure imparts distinct chemical properties, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The structural composition of 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine includes a triazole ring fused with a thiophene derivative. This combination not only enhances its molecular complexity but also opens up possibilities for multiple interactions with biological targets. The triazole ring is known for its ability to stabilize nitrogen-containing heterocycles, which is a critical factor in the design of bioactive molecules. Meanwhile, the thiophene moiety contributes to the compound's lipophilicity and electronic properties, which can be leveraged to optimize pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from triazole-thiophene hybrids. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes and receptors involved in inflammatory and infectious diseases. The 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine structure has been particularly studied for its potential role in modulating immune responses and combating microbial resistance.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have explored various synthetic pathways to introduce additional functional groups or alter the substitution patterns on the triazole and thiophene rings. These modifications aim to enhance binding affinity, reduce toxicity, and improve overall efficacy. For instance, studies have demonstrated that introducing electron-withdrawing groups at specific positions can significantly enhance the compound's interaction with biological targets.

The pharmacological profile of 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine has been extensively evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with several key proteins implicated in disease pathways. These predictions have been validated through high-throughput screening and X-ray crystallography studies, providing strong evidence for the compound's therapeutic potential.

Moreover, the compound's ability to cross biological membranes has been a focus of interest due to its implications for drug delivery systems. The lipophilic nature of the methylthiophene group facilitates efficient membrane penetration, which is crucial for achieving target specificity. This property has led to investigations into formulating the compound into novel delivery systems such as nanoparticles and liposomes, which could enhance bioavailability and targeted action.

In clinical settings, 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine is being explored as a lead compound for further development into clinical candidates. Preliminary trials have shown encouraging results in treating conditions characterized by abnormal cell proliferation and inflammation. The compound's mechanism of action appears to involve multiple pathways, including inhibition of key signaling molecules that regulate cell growth and immune responses.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole-thiophene core efficiently. These synthetic strategies not only ensure high yields but also allow for scalable production processes suitable for industrial applications.

The role of computational chemistry in optimizing the synthesis and properties of 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine cannot be overstated. Molecular modeling tools have been instrumental in predicting reaction outcomes and designing novel derivatives with enhanced pharmacological properties. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

The environmental impact of synthesizing this compound has also been considered in recent research efforts. Green chemistry principles have guided the development of more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

In conclusion, 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine represents a promising candidate for further development in pharmaceutical applications due to its unique structural features and favorable pharmacological properties. Ongoing research continues to uncover new possibilities for its use in treating various diseases while adhering to stringent safety and environmental standards.